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Compound of Interest

Compound Name: 4-Fluoro-3-nitrotoluene

Cat. No.: B1295202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

4-Fluoro-3-nitrotoluene is a versatile chemical intermediate widely utilized in the

pharmaceutical and agrochemical industries.[1][2] Its unique molecular structure, featuring a

fluorine atom and a nitro group on a toluene ring, imparts desirable properties for the synthesis

of complex organic molecules.[2][3][4] However, these reactive functional groups also

necessitate a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols. This guide provides an in-depth overview of the safety and handling

precautions for 4-Fluoro-3-nitrotoluene, compiled from various safety data sheets and

chemical supplier information, to ensure its safe use in research and development settings.

Physicochemical and Hazard Data
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. The following tables summarize the key quantitative data for 4-Fluoro-3-
nitrotoluene.

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1295202?utm_src=pdf-interest
https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-versatility-of-4-fluoro-3-nitrotoluene-applications-in-pharma-and-agrochemicals-rx
https://www.chemimpex.com/products/46189
https://www.chemimpex.com/products/46189
https://wap.guidechem.com/encyclopedia/4-fluoro-3-nitrotoluene-dic4162.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7443316_EN.htm
https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 446-11-7 [5]

Molecular Formula C7H6FNO2 [3]

Molecular Weight 155.13 g/mol [3]

Appearance

White or Colorless to Yellow to

Orange powder, lump, or clear

liquid

[6][7]

Melting Point 52-55 °C

Boiling Point 97-98 °C at 3 mmHg

Flash Point 110 °C (230 °F) - closed cup

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

(Source:[5][8][9])

Hazard Identification and Control
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The primary hazards associated with 4-Fluoro-3-nitrotoluene are its toxicity upon ingestion,

skin contact, or inhalation, and its potential to cause skin, eye, and respiratory irritation.[3][5]

Harmful if Swallowed

Safe Handling Procedures
(Avoid contact, No eating/drinking)

First Aid Measures
(Rinse skin/eyes, fresh air)

Harmful in Contact with Skin

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Harmful if Inhaled

Engineering Controls
(Fume Hood, Ventilation)

Causes Skin IrritationCauses Serious Eye Irritation May Cause Respiratory Irritation

Proper Storage
(Tightly closed, cool, dry, well-ventilated)

Accidental Release
(Absorb, collect, dispose)

Firefighting
(Dry chemical, CO2, foam)

Click to download full resolution via product page

Caption: Hazard Identification and Control Workflow for 4-Fluoro-3-nitrotoluene.

Experimental Protocols: Safe Handling and
Personal Protection
Adherence to strict experimental protocols is crucial when working with 4-Fluoro-3-
nitrotoluene. The following outlines the recommended procedures for safe handling and the

use of personal protective equipment.

Engineering Controls
Ventilation: All work with 4-Fluoro-3-nitrotoluene should be conducted in a well-ventilated

area.[5][8] A chemical fume hood is essential to minimize inhalation exposure.[10]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[10]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/4-fluoro-3-nitrotoluene-dic4162.html
https://www.fishersci.com/store/msds?partNumber=AAH6331714&productDescription=4-FLRO-3-NITROTOLUENE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1295202?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://www.benchchem.com/product/b1295202?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6331714&productDescription=4-FLRO-3-NITROTOLUENE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-fluoro-4-nitrotoluene.htm
https://www.fishersci.com/store/msds?partNumber=AC129051000&productDescription=4-NITROTOLUENE%2C+99%25+100GR4-NI&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC129051000&productDescription=4-NITROTOLUENE%2C+99%25+100GR4-NI&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Recommended Personal Protective Equipment

Body Part Protection Standard/Specification

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be necessary

where splashing is a risk.

OSHA 29 CFR 1910.133 or

European Standard EN166.[5]

[10]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or other protective

clothing to prevent skin

contact.

Inspect gloves before use and

dispose of contaminated

gloves properly.[11]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[5]

Handling Procedures
Avoid all personal contact, including inhalation.[11]

Wear protective gloves, protective clothing, and eye/face protection.[5][7]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[5][6]

Storage Procedures
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Store locked up.[5]
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is vital.

First Aid Response

Accidental Release

Inhalation

Remove to fresh air.
Keep at rest.

Skin Contact

Wash skin with plenty of soap and water.
Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical advice/attention.

Ensure adequate ventilation.

Wear appropriate PPE.

Soak up with inert absorbent material.

Collect and place in a suitable container for disposal.

Prevent entry into drains and waterways.

Accidental_Release

Click to download full resolution via product page

Caption: Emergency Response Workflow for 4-Fluoro-3-nitrotoluene.

First Aid Measures
Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing. Call a poison center or doctor if you feel unwell.[5][6]
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Skin Contact: In case of skin contact, wash off immediately with plenty of soap and water for

at least 15 minutes.[5] If skin irritation occurs, get medical advice/attention.[5] Remove and

wash contaminated clothing before reuse.[5]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5]

Ingestion: If swallowed, call a poison center or doctor immediately if you feel unwell. Rinse

mouth.[5][6]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[8]

Specific Hazards: Combustible material. Hazardous decomposition products include carbon

monoxide, carbon dioxide, nitrogen oxides, and hydrogen fluoride.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[5][8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste.[5] Keep in suitable, closed containers for disposal.[5]

Stability and Reactivity
Stability: Stable under normal storage conditions.[5]

Conditions to Avoid: Incompatible products.[5]
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Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen fluoride.[5]

Hazardous Polymerization: Does not occur.[5]

Disposal Considerations
Waste Disposal: Disposal of 4-Fluoro-3-nitrotoluene and its containers must be in

accordance with local, regional, and national regulations.[5] It should be disposed of at an

approved waste disposal plant.[5][6] Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste.[5]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive safety data sheet (SDS) or professional safety training. Always consult the

most current SDS for 4-Fluoro-3-nitrotoluene from your supplier before use and ensure all

personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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